Cas no 21982-83-2 (Azuleno[4,5-b]furan-2(3H)-one,3a,4,5,6,6a,7,9a,9b-octahydro-4,6-dihydroxy-6,9-dimethyl-3-methylene-,(3aR,4S,6R,6aR,9aR,9bR)-)

• Product Name: Azuleno[4,5-b]furan-2(3H)-one,3a,4,5,6,6a,7,9a,9b-octahydro-4,6-dihydroxy-6,9-dimethyl-3-methylene-,(3aR,4S,6R,6aR,9aR,9bR)-
• CAS No: 21982-83-2
• MF: C₁₅H₂₀O₄
• MW: 264.316905021667
• CID: 264904
• PubChem ID: 99115
• Update Time: 2025-04-19

Azuleno[4,5-b]furan-2(3H)-one,3a,4,5,6,6a,7,9a,9b-octahydro-4,6-dihydroxy-6,9-dimethyl-3-methylene-,(3aR,4S,6R,6aR,9aR,9bR)- Chemical and Physical Properties

Names and Identifiers

• Azuleno[4,5-b]furan-2(3H)-one,3a,4,5,6,6a,7,9a,9b-octahydro-4,6-dihydroxy-6,9-dimethyl-3-methylene-,(3aR,4S,6R,6aR,9aR,9bR)-
• 4,6-dihydroxy-6,9-dimethyl-3-methylidene-4,5,6a,7,9a,9b-hexahydro-3aH-azuleno[4,5-b]furan-2-one
• CUMAMBRIN
• cumambrin B
• cumambrin-B
• 21982-83-2
• 4,6-dihydroxy-6,9-dimethyl-3-methylidene-3a,4,5,6,6a,7,9a,9b-octahydroazuleno[4,5-b]furan-2(3h)-one
• NSC-180031
• DTXSID80944574
• NSC180031
• CHEMBL191331
• (3aR,4S,6R,6aR,9aR,9bR)-4,6-dihydroxy-6,9-dimethyl-3-methylidene-4,5,6a,7,9a,9b-hexahydro-3aH-azuleno[4,5-b]furan-2-one

• Inchi： 1S/C15H20O4/c1-7-4-5-9-11(7)13-12(8(2)14(17)19-13)10(16)6-15(9,3)18/h4,9-13,16,18H,2,5-6H2,1,3H3
• InChI Key： NKXCPQWCIOWQOE-UHFFFAOYSA-N
• SMILES： O1C(C(=C)C2C(CC(C)(C3CC=C(C)C3C12)O)O)=O

Computed Properties

• Exact Mass: 264.1362
• Monoisotopic Mass: 264.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76
• LogP: 1.18220